Cas no 50413-31-5 (4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl-)

• Product Name: 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl-
• CAS No: 50413-31-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4009344
• Update Time: 2025-10-20

4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl-
• 7-Methoxy-2,3-diMethylquinazolin-4(3H)-one

• Inchi： 1S/C11H12N2O2/c1-7-12-10-6-8(15-3)4-5-9(10)11(14)13(7)2/h4-6H,1-3H3
• InChI Key： GCKAVGYONJLVGF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C(=O)N(C)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl-

Introduction to 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5)

4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 50413-31-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the quinazolinone class, a scaffold renowned for its diverse biological activities and pharmaceutical applications. The structural features of this compound, particularly the presence of a methoxy group at the 7-position and dimethyl substitution at the 2- and 3-positions, contribute to its unique chemical properties and potential therapeutic utilities.

The quinazolinone core is a fused bicyclic system consisting of a benzene ring and a pyrazole ring. This structural motif is widely recognized for its role in drug discovery due to its ability to interact with various biological targets. The methoxy group at the 7-position introduces polarity and hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and its interaction with biological macromolecules. Meanwhile, the dimethyl groups at the 2- and 3-positions stabilize the ring system and influence electronic distribution, further modulating its reactivity and biological activity.

In recent years, there has been growing interest in quinazolinone derivatives as potential pharmacological agents. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural diversity within this class allows for fine-tuning of biological activity by modifying substituents at various positions. For instance, derivatives with electron-withdrawing groups at specific positions have been shown to exhibit enhanced binding affinity to biological targets.

4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5) has garnered attention due to its unique structural features. Preliminary studies suggest that this compound may possess promising biological activities, particularly in the context of cancer therapy. The methoxy group at the 7-position has been shown to enhance binding interactions with certain enzymes and receptors involved in cell proliferation and survival. Additionally, the dimethyl substitution at the 2- and 3-positions may contribute to steric hindrance, influencing how the molecule interacts with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to predict the binding modes of 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5) with various protein targets. These studies have revealed that the compound can effectively bind to enzymes such as kinases and phosphodiesterases, which are crucial in cancer signaling pathways. This has opened up new avenues for developing novel anticancer therapies based on quinazolinone derivatives.

The synthesis of 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group at the 7-position typically involves nucleophilic aromatic substitution or direct methylation reactions. Similarly, the dimethyl groups at the 2- and 3-positions are often introduced via alkylation reactions. The choice of reagents and catalysts is critical to achieving high yields and purity.

In addition to its potential therapeutic applications, 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5) has also been explored for its role in chemical biology research. Quinazolinone derivatives serve as valuable tools for studying enzyme mechanisms and identifying new drug targets. The structural flexibility of this scaffold allows researchers to modify various substituents while maintaining core bioactivity, making it an ideal candidate for structure-function relationship studies.

The future prospects of 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5) are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

As our understanding of disease mechanisms continues to evolve, compounds like 4(3H)-Quinazolinone, 7-methoxy-2,3-dimethyl- (CAS No. 50413-31-5) will play an increasingly important role in drug discovery and development. Their ability to interact with multiple biological targets makes them attractive candidates for multitargeted therapies—a strategy that has shown great promise in addressing complex diseases such as cancer.